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Compound of Interest

Compound Name: Lys-(Des-Arg9,Leu8)-Bradykinin

Cat. No.: B10822625 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical guidance for the proper handling and

disposal of Lys-(Des-Arg9,Leu8)-Bradykinin, a potent bradykinin B1 receptor antagonist.

Adherence to these procedures is essential to ensure personnel safety and environmental

compliance. Researchers, scientists, and drug development professionals should consult their

institution's Environmental Health and Safety (EHS) office for specific protocols that may be in

place.[1]

Key Safety and Disposal Information
Proper disposal of peptide compounds such as Lys-(Des-Arg9,Leu8)-Bradykinin is crucial to

prevent potential environmental and health risks.[2] This substance is classified as a

combustible solid and is considered highly hazardous to water (WGK 3).[3] Therefore, it must

not be disposed of in regular trash or poured down the sink.[1][4]
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Parameter Information Source

Product Name
Lys-(Des-Arg9,Leu8)-

Bradykinin
[3][5][6]

Form Lyophilized Powder [3][7][8]

Storage Temperature -20°C [3][5][9]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, lab coat,

N95 respirator (US)
[1][3]

Waste Classification Chemical or Biohazard Waste [1]

Water Hazard Class
WGK 3 (Highly hazardous to

water)
[3]

**Step-by-Step Disposal Protocol
This protocol outlines the procedures for disposing of Lys-(Des-Arg9,Leu8)-Bradykinin in its

solid form and as a liquid solution, along with any contaminated materials.

1. Personal Protective Equipment (PPE) and Spill Management:

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves, when handling this compound for disposal.[1] For handling larger

quantities of the lyophilized powder, a dust respirator is recommended.[7]

In case of a spill, absorb any liquid with inert, disposable material and clean the area with a

suitable detergent.[1] All cleanup materials should be collected and disposed of as chemical

waste. Report larger spills to your designated safety officer.[1]

2. Disposal of Unused Solid (Lyophilized) Peptide:

Unused or expired solid Lys-(Des-Arg9,Leu8)-Bradykinin should be treated as chemical

waste.[1]

Place the original vial containing the solid peptide into a larger, sealable container.
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Clearly label the outer container as "Chemical Waste" and include the full chemical name:

"Lys-(Des-Arg9,Leu8)-Bradykinin".

Store this container in a designated hazardous waste accumulation area until it is collected

by your institution's EHS personnel.

3. Disposal of Liquid Peptide Solutions:

Liquid waste containing Lys-(Des-Arg9,Leu8)-Bradykinin, including solutions in solvents

like DMSO, DMF, or aqueous buffers, must be collected as liquid chemical waste.[1]

Pour the liquid waste into a designated, leak-proof, and clearly labeled liquid chemical waste

container.

The label on the container must accurately reflect all contents, including the peptide and all

solvents.

Never pour peptide solutions down the drain.[1][4]

4. Disposal of Contaminated Materials:

Any materials that have come into contact with Lys-(Des-Arg9,Leu8)-Bradykinin are

considered contaminated and must be disposed of as hazardous waste.[1]

This includes items such as:

Gloves

Pipette tips

Vials and caps

Weighing paper or boats

Bench paper or absorbent pads

Collect all contaminated solid waste in a designated, clearly labeled "Biohazard" or "Peptide

Waste" bin for incineration or other specialized disposal methods as directed by your
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institution.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Lys-
(Des-Arg9,Leu8)-Bradykinin and related waste.

Start: Identify Waste Containing
Lys-(Des-Arg9,Leu8)-Bradykinin

Determine Waste Form

Solid (Unused/Expired)

Solid

Liquid Solution

Liquid

Contaminated Labware
(Gloves, Tips, Vials, etc.)

Contaminated
Materials

Place in sealed, labeled
'Chemical Waste' container

Pour into labeled
'Liquid Chemical Waste' container

Place in labeled
'Biohazard/Peptide Waste' bin

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
EHS/Waste Management
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Caption: Disposal workflow for Lys-(Des-Arg9,Leu8)-Bradykinin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to Safely Get Rid of Popular Peptides After Your Experiment [ggpeptides.com]

2. intelligenthq.com [intelligenthq.com]

3. Lys-（des-Arg9，Leu8)--缓激肽 三氟乙酸盐 ≥95% | Sigma-Aldrich [sigmaaldrich.com]

4. maxedoutcompounds.com [maxedoutcompounds.com]

5. caymanchem.com [caymanchem.com]

6. Lys-(Des-Arg9,Leu8)-Bradykinin peptide [novoprolabs.com]

7. bachem.com [bachem.com]

8. biorbyt.com [biorbyt.com]

9. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Lys-(Des-
Arg9,Leu8)-Bradykinin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822625#lys-des-arg9-leu8-bradykinin-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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